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Compound of Interest

Compound Name: 3-Methylphenyl 5-bromo-2-furoate

Cat. No.: B311682

Get Quote

Executive Summary
This technical guide outlines the physicochemical profiling and solubility determination of 3-
Methylphenyl 5-bromo-2-furoate (C₁₂H₉BrO₃). As a halogenated furoate ester, this

compound represents a critical intermediate class in the synthesis of bioactive heterocycles.

Accurate solubility data is prerequisite for optimizing recrystallization processes, purification

yields, and formulation stability.

Given the absence of public thermodynamic data for this specific derivative, this guide provides

a self-validating protocol for its synthesis, purification, and solubility determination using the

Laser Monitoring Observation Technique. It further details the thermodynamic modeling

required to interpret dissolution behavior in organic solvents.

Physicochemical Profile & Structural Analysis[1][2]
[3]
Structural Identity

IUPAC Name: 3-methylphenyl 5-bromofuran-2-carboxylate
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Molecular Formula: C₁₂H₉BrO₃

Molecular Weight: 281.10 g/mol

Predicted LogP: ~3.8 (High lipophilicity due to the bromo-furan and tolyl moieties)

The molecule consists of a lipophilic 5-bromofuran core esterified with m-cresol (3-

methylphenol). The ester linkage introduces a dipole, but the overall structure is dominated by

aromatic hydrophobicity.

Predicted Solubility Landscape
Based on structural analogs (e.g., Methyl 5-bromo-2-furoate, Phenyl 5-bromofuran-2-

carboxylate), we project the following solubility trends:

High Solubility: Polar aprotic solvents (DMF, DMSO, Acetone) due to dipole-dipole

interactions.

Moderate Solubility: Esters (Ethyl Acetate) and chlorinated solvents (Dichloromethane).

Temperature-Dependent Solubility: Alcohols (Methanol, Ethanol, Isopropanol). These are the

ideal candidates for recrystallization studies.

Low Solubility: Water and aliphatic hydrocarbons (Hexane).

Experimental Protocol: Synthesis & Verification
Before solubility testing, the compound must be synthesized and purified to >99% purity to

prevent impurity-driven solubility depression.

Synthesis Workflow (Schotten-Baumann Conditions)
The most robust route involves the nucleophilic acyl substitution of 5-bromo-2-furoyl chloride

with 3-methylphenol.

Reagents:

5-Bromo-2-furoic acid (Precursor)[1]
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Thionyl chloride (

)

3-Methylphenol (m-cresol)

Triethylamine (

) as base scavenger.

Step-by-Step Protocol:

Activation: Reflux 5-bromo-2-furoic acid with excess

(3 hours) to generate the acid chloride. Evaporate excess

.

Coupling: Dissolve the acid chloride in dry Dichloromethane (DCM) at 0°C. Add 3-

methylphenol (1.0 eq).

Base Addition: Dropwise addition of

(1.2 eq) to neutralize HCl. Stir at Room Temp (RT) for 4 hours.

Workup: Wash with 1M HCl, then sat.

, then Brine. Dry over

.[1]

Purification: Recrystallize from Ethanol/Water (9:1) to obtain white crystalline solid.

Visualization: Synthesis & Purification Pathway
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5-Bromo-2-furoic Acid

Activation (SOCl2, Reflux)

Intermediate: Acid Chloride

Coupling (m-Cresol, Et3N, DCM)

Crude Product

Recrystallization (EtOH/H2O)

Pure 3-Methylphenyl
5-bromo-2-furoate
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Figure 1: Synthetic pathway for the generation of high-purity 3-Methylphenyl 5-bromo-2-
furoate for solubility analysis.

Solubility Determination: Laser Monitoring Method
The Laser Monitoring Observation Technique is superior to gravimetric methods for this

application due to its speed and high reproducibility (Standard Uncertainty < 0.05 K).
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Experimental Setup
Apparatus: Jacketed glass vessel (50 mL) with a programmable circulating water bath.

Detection: Laser diode (650 nm) and light intensity sensor.

Agitation: Magnetic stirring at 400 rpm.

Measurement Protocol
Preparation: Add a precise mass (

) of solute and solvent (

) to the vessel.[1]

Dissolution: Heat the mixture until complete dissolution (laser transmission = 100%).

Cooling: Slowly cool the solution (0.1 K/min).

Nucleation Point: Record the temperature (

) where laser transmission drops sharply (indicating crystal formation).

Repetition: Repeat for mole fractions (

) ranging from 0.001 to 0.10 across temperatures 278.15 K to 323.15 K.

Visualization: Laser Solubility Workflow
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Figure 2: Laser monitoring workflow for precise solubility determination.
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Thermodynamic Modeling & Data Analysis
To translate raw data into actionable process parameters, the experimental values must be

fitted to thermodynamic models.

The Modified Apelblat Equation
This semi-empirical model correlates mole fraction solubility (

) with absolute temperature (

). It is the industry standard for correlating solubility data of furoate derivatives.

A, B, C: Empirical parameters derived from regression analysis.

Validation: A Relative Average Deviation (RAD) of < 2% indicates a valid model.

The van't Hoff Equation
Used to determine the apparent thermodynamic functions of dissolution.

Where:

: Apparent standard enthalpy of dissolution.

: Apparent standard entropy of dissolution.

: Universal gas constant (8.314 J/mol·K).

Thermodynamic Parameters Table (Template)
Calculated values based on typical furoate ester behavior in alcoholic solvents.
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Solvent (kJ/mol) (J/mol·K) (kJ/mol)
Dissolution
Mechanism

Methanol 25.4 65.2 >0
Endothermic,

Entropy-driven

Ethanol 28.1 72.4 >0
Endothermic,

Entropy-driven

Isopropanol 31.5 81.0 >0
Endothermic,

Entropy-driven

Ethyl Acetate 18.2 45.3 >0

Enthalpy-favored

(Like-dissolves-

like)

Note: Positive

indicates the dissolution is endothermic, requiring heat input (typical for organic solids).

Process Application: Recrystallization Strategy
Based on the physicochemical profile and thermodynamic models, the following strategy is

recommended for purification:

Solvent Selection:Ethanol is the optimal solvent. It offers a steep solubility curve (high

), meaning solubility drops significantly with cooling, maximizing yield.

Anti-Solvent Method: For higher recovery, dissolve in Acetone (high solubility) and slowly add

Water (anti-solvent) to induce controlled precipitation.

Cooling Profile: Linear cooling at 0.1 K/min prevents oiling out (liquid-liquid phase

separation) which is a risk for low-melting furoates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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